Cas no 2189-83-5 (17|A-Hydroxy-5-oxo-A-nor-3,5-secoandrostan-3-oic Acid)

• Product Name: 17|A-Hydroxy-5-oxo-A-nor-3,5-secoandrostan-3-oic Acid
• CAS No: 2189-83-5
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 2626582
• PubChem ID: 249698
• Update Time: 2025-04-21

17|A-Hydroxy-5-oxo-A-nor-3,5-secoandrostan-3-oic Acid Chemical and Physical Properties

Names and Identifiers

• 17|A-Hydroxy-5-oxo-A-nor-3,5-secoandrostan-3-oic Acid
• (3S,3aS,5aS,6R,9aS,9bS)-Dodecahydro-3-hydroxy-3a,6-dimethyl-7-oxo-1H-benz[e]indene-6-propanoic Acid;3,5-Seco-A-norandrostan-17|A-ol-5-on-3-oic Acid;4-Nor-3,5-seco-5-oxo-17|A-hydroxyandrostan-3-oic Acid;3-((3aS)-3c-Hydroxy-7-oxo-3ar,6c-dimethyl-(5atH,9acH,9btH)-dodecahydro-1H-cyclopenta[a]naphthalinyl-(6t))-propionsaeure;[3S-(3|A,3a|A,5a|A,6|A,9a|A,9b|A)]-Dodecahydro-3-hydroxy-3a,6-dimethyl-7-oxo-1H-benz[e]indene-6-propanoic Acid;
• DTXSID301244331
• 4beta,5-Epoxy-17beta-hydroxy-5beta-androstan-3-one
• 4beta,5beta-Epoxytestosterone
• 2189-83-5
• (4I(2),5I(2),17I(2))-4,5-Epoxy-17-hydroxyandrostan-3-one
• NSC68279
• CHEBI:79788
• (1S,2R,6R,8R,11S,12S,15S,16S)-15-hydroxy-2,16-dimethyl-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadecan-5-one
• CHEMBL3137915
• Q27148922
• NSC-68279

• Inchi： 1S/C19H28O3/c1-17-8-6-13-11(12(17)3-4-15(17)21)5-10-19-16(22-19)14(20)7-9-18(13,19)2/h11-13,15-16,21H,3-10H2,1-2H3/t11-,12-,13-,15-,16-,17-,18+,19-/m0/s1
• InChI Key： FNRMBSNOUHBOND-CTPLVLMWSA-N
• SMILES： O1[C@H]2C(CC[C@]3(C)[C@H]4CC[C@]5(C)[C@H](CC[C@H]5[C@@H]4CC[C@@]132)O)=O

Computed Properties

• Exact Mass: 304.20400
• Monoisotopic Mass: 304.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 445.2°C at 760 mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.573
• PSA: 49.83000
• LogP: 3.09040